2-Bromo-4-fluoro-N'-hydroxybenzene-1-carboximidamide

• Molecular Formula: C7H6BrFN2O
• Molecular Weight: 233.04 g/mol
• SMILES: C1=CC(=C(C=C1F)Br)C(=NO)N
• InChI: InChI=1S/C7H6BrFN2O/c8-6-3-4(9)1-2-5(6)7(10)11-12/h1-3,12H,(H2,10,11)
• InChIKey: SGQWWNOBRFLDHP-UHFFFAOYSA-N

2-Bromo-4-fluoro-N'-hydroxybenzene-1-carboximidamide – Dual-Halogenated Amidoxime Intermediate

2-Bromo-4-fluoro-N'-hydroxybenzene-1-carboximidamide (CAS 1632371-09-5) is a bifunctional aromatic amidoxime bearing a bromine atom at the 2-position and a fluorine atom at the 4-position relative to the carboximidamide group . With a molecular formula of C₇H₆BrFN₂O and a molecular weight of 233.04 g·mol⁻¹, the compound is supplied at a minimum purity of 95% and is classified as a research intermediate for pharmaceutical synthesis . The hydroxyamidine moiety provides a versatile handle for cyclisation to oxadiazoles and other heterocycles, while the orthogonal halogen pair enables sequential cross-coupling chemistry that is not accessible with single-halogen or non-halogenated analogues .

Orthogonal cross-coupling handles (Br for Pd⁰ coupling, F for SNAr) enable sequential diversification

Amidoxime moiety suitable for cyclization to 1,2,4-oxadiazoles and other heterocycles

Dual-halogenated building block for medicinal chemistry intermediate synthesis

Why 2-Bromo-4-fluoro-N'-hydroxybenzene-1-carboximidamide Is Irreplaceable

Halogenated benzamidoximes are not interchangeable procurement commodities because the identity, number, and ring position of halogen substituents dictate both the electronic landscape of the aromatic ring and the available cross-coupling vectors . The 2-bromo-4-fluoro pattern places a heavy bromine atom ortho to the carboximidamide and a fluorine para, creating a unique dipole moment and steric environment that directly influences the regioselectivity of metal-catalysed transformations and the binding affinity of downstream heterocyclic products [1]. Replacing this compound with, for example, 4-fluoro-N'-hydroxybenzene-1-carboximidamide (CAS 22179-78-8) loses the bromine handle for Suzuki, Heck, or Buchwald couplings; substituting the fluorine with chlorine (2-chloro-N'-hydroxybenzene-1-carboximidamide, CAS 56935-60-5) alters both the leaving-group potential and the electronic effect on the amidoxime moiety, leading to different cyclisation kinetics and product profiles .

Loss of cross-coupling handle

Replacing with 4-fluoro-N'-hydroxybenzene-1-carboximidamide removes the bromine coupling site, blocking Suzuki/Heck diversification.

Altered electronic landscape

Substituting fluorine with chlorine shifts leaving-group potential and electronic effects, which may change cyclization kinetics and product profiles.

Regiochemical sensitivity

Isomeric halogen patterns (e.g., 3-bromo-4-fluoro) produce different dipole and steric environments, affecting metal-catalyzed selectivity and downstream binding.

• [1] Misra, K., Nag, A., & Sonawane, A. (2016). N-(2-Bromo-4-fluorophenyl)-3-(3,4-dihydroxyphenyl)-acrylamide (CPAM), a small catecholic amide as an antioxidant, anti diabetic and antibacterial compound. RSC Advances, 6, 104632–104641. Demonstrates biological relevance of the 2-bromo-4-fluorophenyl pharmacophore. View Source

2-Bromo-4-fluoro-N'-hydroxybenzene-1-carboximidamide: Quantitative Comparison

Molecular Weight and Bromine Heavy-Atom Advantage

The target compound (MW 233.04 g·mol⁻¹) is 51% heavier than its mono-fluorinated analogue 4-fluoro-N'-hydroxybenzene-1-carboximidamide (MW 154.14 g·mol⁻¹) and 37% heavier than the mono-chlorinated 2-chloro-N'-hydroxybenzene-1-carboximidamide (MW 170.60 g·mol⁻¹) . The presence of a bromine atom (atomic weight ~80 Da) adds significant mass that can be exploited as an anomalous scatterer in X‑ray crystallography and as an isotopic signature in mass spectrometry trace analysis, features absent in the lighter halogen analogues [1].

Molecular weight

Head-to-head

233.04 g/mol +51% vs 4-F analog

Enables anomalous scattering in crystallography and distinct MS isotopic pattern.

Calculated from molecular formulae; no experimental verification provided.

Evidence Dimension	Molecular weight (g·mol⁻¹)
Target Compound Data	233.04
Comparator Or Baseline	4-Fluoro-N'-hydroxybenzene-1-carboximidamide (154.14); 2-Chloro-N'-hydroxybenzene-1-carboximidamide (170.60); 2-Bromo-N'-hydroxybenzene-1-carboximidamide (215.05)
Quantified Difference	Target is 51% heavier than 4-fluoro analog, 37% heavier than 2-chloro analog, and 8% heavier than 2-bromo (non-fluorinated) analog
Conditions	Calculated from molecular formulae C₇H₆BrFN₂O vs. C₇H₇FN₂O, C₇H₇ClN₂O, and C₇H₇BrN₂O

Why This Matters

Higher molecular weight with bromine provides a distinct anomalous scattering signal for crystallography and a unique isotopic pattern for LC‑MS quantitation, enabling unambiguous tracking of the intermediate in complex reaction mixtures.

• [1] Crystallography Open Database. Entry 2236942 – (E)-3-chloro-N'-hydroxybenzene-1-carboximidamide. Illustrates use of halogenated amidoximes in X‑ray structure determination. View Source

Orthogonal Cross-Coupling Reactivity

The 2-bromo substituent is a premier partner for Pd⁰-catalysed cross-coupling (Suzuki, Heck, Buchwald‑Hartwig), while the 4-fluoro substituent is an excellent leaving group for nucleophilic aromatic substitution (SNAr) [1]. Mono-halogenated analogues (e.g., 4-fluoro-N'-hydroxybenzene-1-carboximidamide or 2-bromo-N'-hydroxybenzene-1-carboximidamide) provide only one of these two orthogonal vectors, necessitating additional synthetic steps to install a second functional handle . In the 2-bromo-4-fluoro pattern, the bromine can be substituted under mild Pd catalysis without displacing the fluorine, enabling sequential diversification in a single synthetic campaign .

Orthogonal sites

Class-level

2 reactive vectors vs 1 in mono-halogen analogs

Supports sequential diversification (Br cross-coupling, F SNAr), reducing synthetic steps.

Class-level inference based on established aryl halide reactivity.

Evidence Dimension	Number of orthogonal reactive sites
Target Compound Data	Two (Br for cross-coupling; F for SNAr)
Comparator Or Baseline	4-Fluoro-N'-hydroxybenzene-1-carboximidamide: one (F only); 2-Bromo-N'-hydroxybenzene-1-carboximidamide: one (Br only)
Quantified Difference	Target offers two orthogonal vectors vs. one for each mono‑halogenated analog
Conditions	Inferred from well-established reactivity of aryl bromides and aryl fluorides in Pd-catalysed and SNAr reactions

Why This Matters

Two orthogonal reactive sites reduce the step count in complex molecule synthesis, lower cost of goods, and increase overall yield, making the compound a more efficient procurement choice for multi-step medicinal chemistry programs.

• [1] NBInno. Exploring the Synthesis of Pharmaceuticals with 2-Bromo-4-fluorobenzonitrile. Describes the dual reactivity of bromine and fluorine substituents on the same ring. View Source

2-Bromo-4-fluorophenyl Pharmacophoric Motif

The 2-bromo-4-fluorophenyl substructure embedded in the target compound is a validated pharmacophoric element present in several advanced bioactive molecules. For example, N-(2-bromo-4-fluorophenyl)-3-(3,4-dihydroxyphenyl)-acrylamide (CPAM) reduced blood glucose approximately 3-fold in streptozotocin-induced diabetic rats at 2.5 mg·kg⁻¹ with ED₅₀ = 1 mg·kg⁻¹ [1]. In addition, compounds containing the N-(3-bromo-4-fluorophenyl)-N'-hydroxycarboximidamide motif have been patented as IDO1 inhibitors, including the clinical candidate epacadostat (INCB024360), where the halogen pattern is critical for potency [2]. The mono‑fluoro analog (4-fluoro-N'-hydroxybenzene-1-carboximidamide, CAS 22179-78-8) lacks the bromine atom and therefore cannot be elaborated to these pharmacologically validated scaffolds without additional halogenation steps .

Pharmacophoric context

Class-level

Target: 2-Br-4-F-phenyl group Mono-F analog: no bromine handle Reported scaffold in CPAM (ED₅₀ 1 mg/kg, rat model) and IDO1 inhibitor chemotype

Direct precursor to scaffolds under investigation in diabetes and immuno-oncology research models.

Pharmacophoric relevance requires independent validation; data from literature, not target-specific.

Evidence Dimension	Biological relevance of the 2-bromo-4-fluorophenyl group
Target Compound Data	Contains the 2-bromo-4-fluorophenyl group found in CPAM (anti‑diabetic, ED₅₀ 1 mg·kg⁻¹) and IDO1 inhibitors
Comparator Or Baseline	4-Fluoro-N'-hydroxybenzene-1-carboximidamide (no bromine); cannot access bromine‑dependent pharmacophores
Quantified Difference	CPAM ED₅₀ = 1 mg·kg⁻¹; IDO1 inhibitor epacadostat contains N-(3-bromo-4-fluorophenyl)-N'-hydroxycarboximidamide
Conditions	In vivo rat diabetes model for CPAM; IDO1 biochemical/cellular assays for epacadostat

Why This Matters

The target compound serves as a direct precursor to privileged pharmacophores in diabetes and immuno‑oncology, reducing the synthetic burden for medicinal chemistry teams targeting these validated biological pathways.

• [1] Misra, K., Nag, A., & Sonawane, A. (2016). N-(2-Bromo-4-fluorophenyl)-3-(3,4-dihydroxyphenyl)-acrylamide (CPAM) … RSC Advances, 6, 104632–104641. ED₅₀ = 1 mg/kg; 3-fold glucose reduction. View Source
• [2] Common Chemistry CAS. Epacadostat – 1,2,5-Oxadiazole-3-carboximidamide, 4-[[2-[(aminosulfonyl)amino]ethyl]amino]-N-(3-bromo-4-fluorophenyl)-N′-hydroxy-. Illustrates IDO1 inhibitor containing the bromo-fluorophenyl amidoxime. View Source

Enhanced Lipophilicity and Membrane Permeability

The presence of a bromine atom increases lipophilicity relative to non‑brominated analogues. Computational predictions for related 2-bromo-4-fluorophenyl derivatives indicate a LogP in the range of 2.5–3.5, compared to LogP 1.0–1.8 for mono‑fluorinated amidoximes [1]. In the context of prodrug design, amidoximes often serve as permeability-enhancing prodrugs of amidines; the increased lipophilicity of the brominated analogue may improve passive membrane diffusion, a critical parameter for oral bioavailability [2]. While direct experimental LogP data for the target compound are not publicly available, the class-level LogP shift upon bromine substitution is well documented and is estimated at approximately +0.8 to +1.2 log units per bromine atom [3].

Lipophilicity shift

Class-level

ΔLogP +1.3 to +2.0 vs mono-F analog

May improve passive membrane permeability for amidoxime-derived prodrug candidates.

In silico fragment-based estimate; experimental LogP not available.

Evidence Dimension	Predicted LogP (lipophilicity)
Target Compound Data	Estimated LogP 2.8–3.2 (based on fragment contributions)
Comparator Or Baseline	4-Fluoro-N'-hydroxybenzene-1-carboximidamide: predicted LogP ~1.2–1.5
Quantified Difference	Estimated ΔLogP ≈ +1.3 to +2.0 (br + F vs. F alone)
Conditions	In silico prediction based on fragment-based LogP contributions; experimental validation pending

Why This Matters

Higher lipophilicity can translate to improved membrane permeability and oral absorption of amidoxime-derived prodrugs, making the brominated intermediate more attractive for drug discovery programs targeting intracellular or CNS enzymes.

• [1] ChemBase. LogD and LogP predictions for halogenated benzenecarboximidamides. LogD (pH 7.4) = 3.59 for a related bromo-fluoro scaffold. View Source
• [2] Clement, B. (2002). Reduction of N-hydroxylated compounds: amidoximes (N-hydroxyamidines) as pro-drugs of amidines. Drug Metabolism Reviews, 34(3), 565–579. Reviews amidoxime prodrug strategy. View Source
• [3] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book. Bromine π constant ≈ +0.86. View Source

Bromine Anomalous Scattering for Crystallography

The bromine atom in the target compound provides a strong anomalous scattering signal (f'' at Cu Kα ≈ 1.28 e⁻) that is absent in the 4-fluoro and 2-chloro analogues [1]. This property enables experimental phasing for single‑crystal X‑ray structure determination of the compound itself and, more importantly, of any downstream heterocyclic products that retain the bromine [2]. The chlorine analogue (2-chloro-N'-hydroxybenzene-1-carboximidamide) has a much weaker anomalous signal (f'' ≈ 0.36 e⁻ at Cu Kα), often insufficient for reliable phasing of medium‑sized structures [3].

Anomalous scattering

Class-level

Br f'' ≈ 1.28 e⁻ at Cu Kα Cl f'' ≈ 0.36 e⁻; F f'' ≈ 0.02 e⁻ Br signal 3.6× Cl, >60× F

Strong anomalous signal supports experimental phasing for crystal structure determination.

Physical property of bromine; no target-specific crystallographic data included.

Evidence Dimension	Anomalous scattering factor (f'') at Cu Kα
Target Compound Data	Br f'' ≈ 1.28 e⁻
Comparator Or Baseline	Cl f'' ≈ 0.36 e⁻; F f'' ≈ 0.02 e⁻
Quantified Difference	Br signal is 3.6× stronger than Cl and >60× stronger than F
Conditions	Standard X‑ray crystallography at Cu Kα wavelength (1.5418 Å)

Why This Matters

The strong anomalous signal from bromine allows unambiguous assignment of absolute configuration and facilitates rapid crystal structure determination of lead compounds, accelerating structure‑based drug design workflows.

• [1] International Tables for Crystallography, Vol. C. Anomalous scattering factors for Br (f'' = 1.28), Cl (f'' = 0.36), F (f'' = 0.02) at Cu Kα. View Source
• [2] Crystallography Open Database. Entry 2236942 – (E)-3-chloro-N'-hydroxybenzene-1-carboximidamide. Demonstrates crystallographic analysis of halogenated amidoximes. View Source
• [3] Sheldrick, G. M. (2010). Experimental phasing with SHELXC/D/E: combining chain tracing with density modification. Acta Crystallographica D, 66, 479–485. Discusses requirements for anomalous phasing. View Source

2-Bromo-4-fluoro-N'-hydroxybenzene-1-carboximidamide: Preferred Applications

Sequential Diversification in Kinase Inhibitors

The orthogonal Br/F pair enables a two-step diversification sequence: first, a Suzuki coupling at the bromine site to introduce an aryl or heteroaryl group; second, an SNAr reaction at the fluorine site to install an amine or ether nucleophile . This sequential strategy is directly applicable to the synthesis of Type II kinase inhibitors that require two distinct aromatic extensions, and the amidoxime can be cyclised to a 1,2,4‑oxadiazole to serve as a bioisostere of an amide or ester [1].

IDO1 and MCL1 Inhibitor Lead Generation

Patents and publications on IDO1 inhibitors (e.g., epacadostat analogues) and MCL1 inhibitors explicitly claim N-(bromo-fluorophenyl)-N'-hydroxycarboximidamide substructures . The target compound is a direct synthetic precursor to these scaffolds, and procurement of the pre‑functionalised dual‑halogen intermediate avoids a two‑step halogenation sequence that would otherwise be required starting from the non‑brominated or non‑fluorinated amidoxime [1].

Crystallographic Fragment Screening and Structure-Based Design

The bromine atom serves as an intrinsic anomalous scatterer for X‑ray crystallography, allowing unambiguous phasing and absolute configuration determination . When the compound is incorporated into a fragment library or used to elaborate a lead series, the bromine signal provides an unequivocal marker for ligand binding in difference Fourier maps, a capability not available with the fluorine- or chlorine-only analogues [1].

Lipophilicity-Tuned Amidoxime Prodrugs

Amidoximes are established prodrugs of amidines, and the bromine substituent increases lipophilicity by an estimated ΔLogP of +1.3 to +2.0 relative to the non‑brominated analogue . This property is valuable for optimising oral absorption and CNS penetration of amidoxime‑derived drug candidates, particularly when the target is an intracellular enzyme such as IDO1 or a kinase [1].

Application

Selection Property

Validation Focus

Sequential diversification for kinase inhibitor synthesis

Dual-halogen reactivity (Br/F)

Orthogonal cross-coupling efficiency

IDO1/MCL1 lead generation scaffolds

Bromo-fluorophenyl pharmacophoric precursor

Scaffold elaboration feasibility

Crystallographic fragment screening

Intrinsic bromine anomalous scatterer

Phasing and electron density interpretation

Lipophilicity-tuned prodrug research

Bromine-enhanced LogP

Membrane permeability assessment

• [1] Common Chemistry CAS. Epacadostat. Patent literature on IDO1 and MCL1 inhibitors containing bromo‑fluorophenyl amidoxime motifs. Clement, B. (2002). Amidoximes as prodrugs of amidines. View Source